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8-Bromooctanoic acid reaction temperature
control 0°C

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 8-Bromooctanoic acid

CAS No.: 17696-11-6

Cat. No.: S666759

Chemical Data and Handling Summary

The table below summarizes the core physical and chemical properties of 8-Bromooctanoic acid (CAS

17696-11-6) relevant for experimental planning.

Property Specification / Value Reference | Source
CAS Number 17696-11-6 [1][2] [3]

Molecular Formula CsH1s5BrO2 [2] [3] [4]

Molecular Weight 223.11 g/mol [2] [5] [4]

Melting Point 35-37 °C (lit.) [1] [2] [3]

Boiling Point 147-150 °C at 2 mmHg (lit.) [1][2] [4]
Appearance Off-white to white crystalline powder [2] [4] [6]

Water Solubility Slightly soluble [2] [4]

Storage Sealed in dry, at room temperature [2]
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Property Specification / Value Reference | Source

Hazard Classification Causes skin and serious eye damage (Corrosive) [1] [3]

Experimental Protocol: Temperature-Controlled
Hydrolysis
One search result provides a direct example of a synthesis procedure where the reaction mixture is

maintained at 0°C [2]. This procedure involves the hydrolysis of ethyl 8-bromooctanoate to produce 8-

Bromooctanoic acid.
Synthesis of 8-Bromooctanoic Acid from Ethyl 8-Bromooctanoate

The following workflow outlines the detailed experimental steps, with temperature control being a critical

aspect of the process.
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Key Steps Explained:
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¢ Reaction Setup: A 1M sodium hydroxide (NaOH) solution is added slowly and dropwise to a solution
of the starting material, ethyl 8-bromooctanoate, in ethanol [2].

e Critical Temperature Control: The reaction mixture is stirred at 0°C for 5 hours to complete the
hydrolysis reaction [2].

e Work-up: After the reaction is complete, the mixture is acidified with 1M hydrochloric acid (HCI) and
the product is extracted multiple times with ethyl acetate. The combined organic layers are then
washed with saturated sodium bicarbonate and sodium chloride solutions to purify the product [2].

¢ Isolation: The final organic layer is dried over anhydrous sodium sulfate. After filtration to remove the
drying agent, the solvent is removed under reduced pressure to yield 8-Bromooctanoic acid as a
colorless oil in a reported 97% vyield [2].

Safety and Troubleshooting Guide

Personal Protective Equipment (PPE): Always wear suitable eyesields, faceshields, gloves, and protective

clothing when handling this compound [1] [2] [3].

Common Issues and Solutions:

Issue Possible Cause Suggested Solution
Low Product Yield Incomplete reaction or Ensure precise temperature control at 0°C for the
inefficient extraction. full 5 hours [2]. Perform multiple extractions with

ethyl acetate [2].

Product Exposure to strong Ensure compatibility with other reagents in your
Decomposition oxidizing agents or strong system. Store away from such substances.
bases [2] [3].

Handling Compound is corrosive and  Always use the recommended PPE in a properly
Difficulties can cause burns [1] [3]. functioning fume hood.

Key Applications in Research

8-Bromooctanoic acid is primarily used as a versatile cross-linking reagent and building block in organic

synthesis [1]. Specific applications include:
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e Precursor to other compounds: It can be used to prepare 8-mercaptooctanoic acid, which is
involved in the biosynthesis of lipoic acid [1] [2].

¢ Bioconjugation: It is used to attach triple helix-forming oligonucleotides (TFOs) to inhibitors [1].

¢ General organic synthesis: It serves as a raw material for synthesizing pesticide intermediates,
organic catalysts, and surfactants [4] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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